Cas no 1314654-55-1 (1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile)
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile
- 1314654-55-1
- EN300-1852066
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- Inchi: 1S/C11H10FNO/c12-9-6-8(2-3-10(9)14)11(7-13)4-1-5-11/h2-3,6,14H,1,4-5H2
- InChI Key: DSQJTIFBJBJZHI-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C1(C#N)CCC1)O
Computed Properties
- Exact Mass: 191.074642105g/mol
- Monoisotopic Mass: 191.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 44Ų
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852066-0.05g |
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314654-55-1 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1852066-0.1g |
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314654-55-1 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1852066-0.25g |
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314654-55-1 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1852066-0.5g |
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314654-55-1 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1852066-1.0g |
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314654-55-1 | 1g |
$1057.0 | 2023-06-02 | ||
| Enamine | EN300-1852066-2.5g |
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314654-55-1 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1852066-5.0g |
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314654-55-1 | 5g |
$3065.0 | 2023-06-02 | ||
| Enamine | EN300-1852066-10.0g |
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314654-55-1 | 10g |
$4545.0 | 2023-06-02 | ||
| Enamine | EN300-1852066-1g |
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314654-55-1 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1852066-5g |
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile |
1314654-55-1 | 5g |
$3065.0 | 2023-09-19 |
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile
Comprehensive Overview of 1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1314654-55-1)
1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1314654-55-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a fluorine substituent and a hydroxyl group on the phenyl ring, combined with a cyclobutane backbone, makes this molecule a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine.
In recent years, the demand for fluorinated compounds like 1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile has surged, driven by their enhanced metabolic stability and bioavailability—a hot topic in medicinal chemistry forums. The compound’s nitrile group further expands its utility, enabling click chemistry reactions popularized in bioconjugation and proteomics studies. Notably, its CAS No. 1314654-55-1 is frequently searched in databases such as SciFinder and Reaxys, reflecting its relevance in high-throughput screening libraries.
The synthesis of 1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile typically involves multi-step organic transformations, including Pd-catalyzed cross-coupling and cyclobutanation reactions. These methods align with the growing emphasis on green chemistry and atom economy—key concerns for sustainable pharmaceutical manufacturing. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its structural integrity, a critical step for regulatory compliance in API development.
From a commercial perspective, suppliers of CAS No. 1314654-55-1 often highlight its >98% purity and compliance with ICH Q7 guidelines, addressing the pharmaceutical industry’s stringent quality requirements. Discussions in patent literature suggest its incorporation into novel EGFR inhibitors and anti-inflammatory agents, resonating with the surge in oncology and immunology research. This positions the compound as a valuable asset for drug repurposing initiatives—a trending strategy to accelerate therapeutic development.
Emerging applications of 1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile also extend to material science, where its rigid cyclobutane core contributes to the design of liquid crystals and polymeric coatings. Such interdisciplinary relevance underscores its importance in answering Google Scholar queries like "fluorinated cyclobutane derivatives in advanced materials." Furthermore, its logP and PSA values make it a subject of computational chemistry studies, particularly in QSAR modeling for drug-likeness predictions.
In summary, 1-(3-fluoro-4-hydroxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1314654-55-1) exemplifies the convergence of structural innovation and practical utility in modern chemistry. Its alignment with AI-driven drug discovery trends and sustainable synthesis methodologies ensures continued relevance in both academic and industrial settings, making it a compound worthy of in-depth exploration.
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